(5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine

• IUPAC Name: (6-methoxy-1H-benzimidazol-2-yl)methanamine
• InChI: InChI=1S/C9H11N3O/c1-13-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key: FVXQBRISRBHAAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)CN
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

“(5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine” is an organic compound that contains a benzimidazole functional group. It is also known as 2‑aminomethylbenzimidazole. The compounds containing benzimidazole functional groups have strong coordination ability and diverse coordination structures, making the coordination chemistry of benzimidazole-containing ligands a very active research topic.

Synthesis Analysis

The synthesis of this compound involves the use of o-phenylenediamine and glycine. The two are placed in a high-pressure autoclave, and 6mol/L of HCl is added. The mixture is stirred evenly and then kept in a constant temperature box at 120°C for 48 hours. After cooling, concentrated ammonia is used to adjust the pH to around 8. The solid that precipitates out is filtered, and the product is recrystallized with distilled water. Activated carbon is used for decolorization to obtain colorless needle-shaped (1H-benzo[d]imidazol-2-yl)methanamine. The yield is 72%.

Molecular Structure Analysis

The molecular structure of “(5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine” can be represented by the SMILES string NCCC1=NC2=CC(OC)=CC=C2N1. The InChI code is 1S/C10H13N3O.2ClH/c1-14-7-2-3-8-9(6-7)13-10(12-8)4-5-11;;/h2-3,6H,4-5,11H2,1H3,(H,12,13);2*1H.

Physical And Chemical Properties Analysis

“(5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine” is a solid compound. Its empirical formula is C10H15Cl2N3O, and its molecular weight is 264.15. The compound’s density is 1.3±0.1 g/cm3, and its boiling point is 384.4±25.0 °C at 760 mmHg.

Scientific Research Applications

Medicinal Chemistry and Drug Development

(5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine: serves as a valuable scaffold for designing novel drugs. Its structural features make it an attractive candidate for drug development. Researchers explore its potential in the following areas:

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Coordination Chemistry and Catalysis

Fluorinated derivatives of (5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine play essential roles in coordination chemistry and catalysis:

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Biochemical Signaling Pathways

The compound’s imidazole ring can modulate biological processes:

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Synthetic Routes and Methodology

Researchers have devised various synthetic routes for (5-Methoxy-1H-benzo[D]imidazol-2-YL)methanamine and its derivatives. .

Functional Materials and Fluorophores

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Regiocontrolled Synthesis of Substituted Imidazoles

Recent advances in the synthesis of imidazoles highlight the importance of this heterocyclic ring in functional molecules. .

Safety And Hazards

The compound is classified as dangerous according to the GHS05 pictogram. It can cause eye damage (Hazard Statement H318). Precautionary measures include avoiding inhalation, contact with skin, and swallowing. It is recommended to wear protective clothing and eye protection.